Cas no 689263-76-1 (2,5-Pyrrolidinedione,1-[[12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-1-oxododecyl]oxy]-)

• Product Name: 2,5-Pyrrolidinedione,1-[[12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-1-oxododecyl]oxy]-
• CAS No: 689263-76-1
• MF: C₂₂H₂₉N₅O₇
• MW: 475.494965314865
• MDL: MFCD31381626
• CID: 1731169
• PubChem ID: 131750092
• Update Time: 2025-06-08

2,5-Pyrrolidinedione,1-[[12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-1-oxododecyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-[[12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-1-oxododecyl]oxy]-
• HY-400541
• MFCD31381626
• 689263-76-1
• (2,5-dioxopyrrolidin-1-yl) 12-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]dodecanoate
• A1-06590
• NBD dodecanoic acid N-succinimidyl ester
• 2,5-dioxopyrrolidin-1-yl 12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]dodecanoate
• Dodecanoic acid, 12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• AKOS037654910
• MS-21602
• CS-0897795
• DA-56025

• MDL： MFCD31381626
• Inchi： 1S/C22H29N5O7/c28-18-13-14-19(29)26(18)33-20(30)10-8-6-4-2-1-3-5-7-9-15-23-16-11-12-17(27(31)32)22-21(16)24-34-25-22/h11-12,23H,1-10,13-15H2
• InChI Key： IYDLXEKIIYOVIY-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCNC1=CC=C(C2C1=NON=2)[N+](=O)[O-])=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 475.20687
• Monoisotopic Mass: 475.20669828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 157.77

Additional information on 2,5-Pyrrolidinedione,1-[[12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-1-oxododecyl]oxy]-

Research Brief on 2,5-Pyrrolidinedione,1-[[12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-1-oxododecyl]oxy]- (CAS: 689263-76-1)

The compound 2,5-Pyrrolidinedione,1-[[12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-1-oxododecyl]oxy]-, with CAS number 689263-76-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structure combining a pyrrolidinedione core with a nitrobenzoxadiazole (NBD) fluorophore, serves as a versatile tool for probing biological systems. Its applications span from enzyme activity monitoring to cellular imaging, owing to its fluorescent properties and reactive functional groups.

Recent studies have focused on the synthesis and optimization of 689263-76-1 to enhance its stability and fluorescence quantum yield. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the compound's purity and yield, making it more accessible for research applications. The study emphasized the importance of the NBD moiety in providing a strong fluorescence signal, which is crucial for real-time monitoring of biochemical processes.

In the context of biological applications, 689263-76-1 has been employed as a fluorescent probe for detecting thiol-containing biomolecules. Research published in Analytical Biochemistry demonstrated its efficacy in labeling cysteine residues in proteins, enabling the visualization of protein dynamics in live cells. The study highlighted the compound's high selectivity and minimal interference with native biological functions, making it a valuable tool for proteomics research.

Another significant advancement involves the use of 689263-76-1 in drug delivery systems. A 2024 study in Bioconjugate Chemistry explored its incorporation into nanoparticle formulations for targeted therapy. The NBD fluorophore allowed for precise tracking of nanoparticle distribution in vivo, while the pyrrolidinedione moiety facilitated covalent binding to therapeutic agents. This dual functionality underscores the compound's potential in advancing personalized medicine.

Despite its promising applications, challenges remain in the widespread adoption of 689263-76-1. Issues such as photostability and solubility in aqueous environments have been noted in several studies. Ongoing research aims to address these limitations through structural modifications and the development of derivative compounds. For instance, a recent preprint on bioRxiv proposed the substitution of the NBD group with other fluorophores to enhance photophysical properties.

In conclusion, 2,5-Pyrrolidinedione,1-[[12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-1-oxododecyl]oxy]- (689263-76-1) represents a multifaceted tool in chemical biology, with applications ranging from molecular imaging to drug delivery. Continued research and optimization are expected to further expand its utility and overcome current limitations, solidifying its role in advancing biomedical research.